![molecular formula C9H5Br2NO6 B1369653 6,7-Dibromo-8-nitro-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid CAS No. 66411-18-5](/img/structure/B1369653.png)
6,7-Dibromo-8-nitro-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid
Cat. No. B1369653
M. Wt: 382.95 g/mol
InChI Key: MVYGNUFUGOZHQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04255580
Procedure details
400 ml of water, 98.5 g of 6,7-dibromo-8-nitro-1,4-benzodioxane-5-carboxylic acid, 100 ml of soda and 10 g of Pd/c were introduced into an autoclave and then hydrogen under a pressure of 40 kg/cm2 was introduced while heating to 50° C. The mixture was filtered and then treated with 95 ml of hydrochloric acid. The precipitate was dried off, washed and dried. 42 g of 8-amino-1,4-benzodioxane-5-carboxylic acid were obtained (M.P.: 186° C.; yield: 83.7%).
Quantity
98.5 g
Type
reactant
Reaction Step Two
Yield
83.7%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[C:11](Br)=[C:10]([N+:13]([O-])=O)[C:5]2[O:6][CH2:7][CH2:8][O:9][C:4]=2[C:3]=1[C:16]([OH:18])=[O:17].[H][H]>[Pd].O>[NH2:13][C:10]1[C:5]2[O:6][CH2:7][CH2:8][O:9][C:4]=2[C:3]([C:16]([OH:18])=[O:17])=[CH:2][CH:11]=1
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Inputs
Step Two
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Name
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|
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Quantity
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98.5 g
|
|
Type
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reactant
|
|
Smiles
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BrC1=C(C2=C(OCCO2)C(=C1Br)[N+](=O)[O-])C(=O)O
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Name
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|
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Quantity
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10 g
|
|
Type
|
catalyst
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Smiles
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[Pd]
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Name
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|
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Quantity
|
400 mL
|
|
Type
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solvent
|
|
Smiles
|
O
|
Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
50 °C
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The mixture was filtered
|
ADDITION
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Type
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ADDITION
|
|
Details
|
treated with 95 ml of hydrochloric acid
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The precipitate was dried off
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WASH
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Type
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WASH
|
|
Details
|
washed
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=CC=C(C2=C1OCCO2)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 42 g | |
| YIELD: PERCENTYIELD | 83.7% | |
| YIELD: CALCULATEDPERCENTYIELD | 83.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
